2-(2,4-dichlorophenoxy)-N-methyl-N-(tetrahydro-2H-thiopyran-4-yl)acetamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-methyl-N-(thian-4-yl)acetamide
• InChI: InChI=1S/C14H17Cl2NO2S/c1-17(11-4-6-20-7-5-11)14(18)9-19-13-3-2-10(15)8-12(13)16/h2-3,8,11H,4-7,9H2,1H3
• InChI Key: PKFWRDJKPJRNIZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCSCC1)C(=O)COC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C14H17Cl2NO2S
• Molecular Weight: 334.3 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves multi-step chemical reactions, starting from base chemicals to achieve the desired molecular structure. For instance, the synthesis of related compounds often includes reactions such as the combination of 6-methyluracil with chloromethyltiiran, followed by reaction with N-(2,6-dichlorophenyl)-2-chloroacetamide, showcasing the complexity and specificity required in chemical synthesis processes (Kataev et al., 2021).

Molecular Structure Analysis

The molecular structure of compounds in this category is typically confirmed using X-ray analysis, NMR, and IR spectroscopy. These techniques provide detailed information on the spatial arrangement of atoms, molecular conformations, and the chemical environment, indicating how the thietanyl group's internal rotation affects the molecule's behavior in various solvents (Kataev et al., 2021).